Cas no 1578245-95-0 (8-chloro-2-(methylsulfanyl)pyrido[3,4-d]pyrimidine)

• Product Name: 8-chloro-2-(methylsulfanyl)pyrido[3,4-d]pyrimidine
• CAS No: 1578245-95-0
• MF: C₈H₆ClN₃S
• MW: 211.671338558197
• MDL: MFCD29058726
• CID: 4606926
• PubChem ID: 89996025
• Update Time: 2024-11-04

8-chloro-2-(methylsulfanyl)pyrido[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 8-chloro-2-(methylthio)pyrido[3,4-d]pyrimidine
• 8-CHLORO-2-(METHYLTHIO)PYRIDO[3,4-D]PYRIMIDINE(WX130423)
• 8-chloro-2-(methylsulfanyl)pyrido[3,4-d]pyrimidine
• Pyrido[3,4-d]pyrimidine, 8-chloro-2-(methylthio)-
• SCHEMBL15507772
• CS-0049952
• AS-68535
• MFCD29058726
• SY233868
• AKOS027329242
• 1578245-95-0
• 8-chloro-2-methylsulfanylpyrido[3,4-d]pyrimidine
• QMICGHGYKZQSQO-UHFFFAOYSA-N
• SB18021
• DB-156760

• MDL： MFCD29058726
• Inchi： 1S/C8H6ClN3S/c1-13-8-11-4-5-2-3-10-7(9)6(5)12-8/h2-4H,1H3
• InChI Key： QMICGHGYKZQSQO-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C2C=CN=C(Cl)C2=N1

Computed Properties

• Exact Mass: 210.9970961g/mol
• Monoisotopic Mass: 210.9970961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[3,4-d]pyrimidines